8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide

• IUPAC Name: 8-chloro-2-phenyl-N-[(1-propylpiperidin-4-ylidene)amino]quinoline-4-carboxamide
• InChI: InChI=1S/C24H25ClN4O/c1-2-13-29-14-11-18(12-15-29)27-28-24(30)20-16-22(17-7-4-3-5-8-17)26-23-19(20)9-6-10-21(23)25/h3-10,16H,2,11-15H2,1H3,(H,28,30)
• InChI Key: TURLKHZJORWZAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(=NNC(=O)C2=CC(=NC3=C2C=CC=C3Cl)C4=CC=CC=C4)CC1
• Molecular Formula: C24H25ClN4O
• Molecular Weight: 420.9 g/mol

Description

8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide, also known as C16H18ClN5O, is a chemical compound that has gained attention in recent years due to its potential use in scientific research.

Mechanism of Action

The mechanism of action of 8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in oxidative stress pathways.
Biochemical and Physiological Effects:
Studies have shown that 8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide can have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit viral replication. Additionally, it has been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide in lab experiments is its potential to inhibit oxidative stress pathways. This can be useful in studying the role of oxidative stress in various diseases. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide. One area of interest is its potential use in the treatment of viral infections. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential use in the treatment of various diseases.

Scientific Research Applications

8-chloro-2-phenyl-N'-(1-propyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been found to have potential applications in scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, it has been used in studies to investigate the role of oxidative stress in various diseases.